Cas no 1393587-68-2 (3-(4-chlorophenyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(4-chlorophenyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1393587-68-2
• MF: C₁₉H₂₁ClN₄O₃
• MW: 388.8
• CID: 6039620
• PubChem ID: 133568661
• Update Time: 2025-05-23

3-(4-chlorophenyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-3-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• 3-(4-chlorophenyl)-N'-[(E)-(3,4-dimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• 3-(4-chlorophenyl)-N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• 1393587-68-2

• Inchi： 1S/C19H18ClN4O3/c1-26-17-8-3-12(9-18(17)27-2)11-24(21)19(25)16-10-15(22-23-16)13-4-6-14(20)7-5-13/h3-11H,21H2,1-2H3,(H,22,23)/b24-11+
• InChI Key： WKHQFWQNKZTNSB-BHGWPJFGSA-N
• SMILES： N1C(C(/N(=C\C2=CC=C(OC)C(OC)=C2)/N)=O)=CC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 388.1302182g/mol
• Monoisotopic Mass: 388.1302182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84Ų

Additional information on 3-(4-chlorophenyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-(4-chlorophenyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 1393587-68-2)

The compound 3-(4-chlorophenyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 1393587-68-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This hydrazide derivative, characterized by its unique pyrazole-carbohydrazide scaffold, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activities of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1393587-68-2 exhibits potent inhibitory effects against a range of bacterial and fungal pathogens, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The compound's ability to disrupt microbial cell wall synthesis and interfere with key enzymatic processes has been identified as a potential mechanism of action.

In the context of cancer research, 1393587-68-2 has shown promising results as a modulator of apoptosis pathways. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of caspase-dependent pathways. Notably, the compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

Structural-activity relationship (SAR) studies have further highlighted the importance of the 3,4-dimethoxyphenyl and 4-chlorophenyl moieties in the compound's bioactivity. Computational modeling and molecular docking analyses have provided insights into the compound's interactions with target proteins, such as tubulin and topoisomerase II, which are critical for its anticancer effects. These findings have paved the way for the design of novel derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the development of 1393587-68-2 as a therapeutic agent. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires optimization to improve its metabolic stability and tissue distribution. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to address these limitations.

In conclusion, 3-(4-chlorophenyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide represents a promising candidate for further drug development. Its multifaceted biological activities, coupled with its relatively simple synthetic route, make it an attractive target for medicinal chemists. Future studies should focus on advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.